Cas no 66380-72-1 (2-(cyclohexylamino)-5-nitrobenzoic acid)

• Product Name: 2-(cyclohexylamino)-5-nitrobenzoic acid
• CAS No: 66380-72-1
• MF: C₁₃H₁₆N₂O₄
• MW: 264.277143478394
• MDL: MFCD01788144
• CID: 2121483
• PubChem ID: 2926557
• Update Time: 2025-05-26

2-(cyclohexylamino)-5-nitrobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(cyclohexylamino)-5-nitrobenzoic acid
• SR-01000251473-1
• H34788
• Cambridge id 7111500
• Oprea1_511512
• VS-08127
• STK345895
• AKOS000109295
• DA-03792
• AN-153/40441219
• SR-01000251473
• 66380-72-1
• BBL025872
• Benzoic acid, 2-(cyclohexylamino)-5-nitro-
• 2-(cyclohexylamino)-5-nitrobenzoicacid
• SCHEMBL3031076
• MFCD01788144
• ALBB-024792
• CS-0313159

• MDL： MFCD01788144
• Inchi： 1S/C13H16N2O4/c16-13(17)11-8-10(15(18)19)6-7-12(11)14-9-4-2-1-3-5-9/h6-9,14H,1-5H2,(H,16,17)
• InChI Key： JIBFWXYFXWPTQF-UHFFFAOYSA-N
• SMILES： OC(C1C=C(C=CC=1NC1CCCCC1)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 264.11100700Da
• Monoisotopic Mass: 264.11100700Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 336
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 95.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzoic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Nitrobenzoic acids and derivatives

Additional information on 2-(cyclohexylamino)-5-nitrobenzoic acid

Comprehensive Overview of 2-(Cyclohexylamino)-5-Nitrobenzoic Acid (CAS No. 66380-72-1): Properties, Applications, and Research Insights

2-(Cyclohexylamino)-5-nitrobenzoic acid (CAS 66380-72-1) is a specialized organic compound with a unique molecular structure combining a benzoic acid backbone, a nitro group, and a cyclohexylamine moiety. This compound has garnered attention in pharmaceutical and agrochemical research due to its potential as an intermediate in synthesizing bioactive molecules. Its nitro-substituted aromatic system and carboxylic acid functionality make it a versatile building block for derivatization, aligning with current trends in green chemistry and sustainable synthesis.

In recent years, the demand for nitroaromatic compounds like 2-(cyclohexylamino)-5-nitrobenzoic acid has surged, driven by their role in developing antimicrobial agents and enzyme inhibitors. Researchers frequently explore its structure-activity relationships (SAR) to optimize drug candidates, particularly in addressing antibiotic resistance—a top-priority global health challenge. The compound’s electron-withdrawing nitro group enhances reactivity in nucleophilic substitution reactions, a feature exploited in medicinal chemistry workflows.

From a synthetic perspective, CAS 66380-72-1 exemplifies the convergence of heterocyclic chemistry and catalysis innovation. Modern protocols emphasize atom-efficient routes to reduce waste, reflecting the pharmaceutical industry’s shift toward green solvents and microwave-assisted synthesis. Analytical techniques such as HPLC-MS and NMR spectroscopy are critical for characterizing its purity, a key concern for labs focusing on high-throughput screening.

Beyond pharmaceuticals, this compound’s photophysical properties have sparked interest in material science. Its nitro-aromatic chromophore absorbs UV-visible light, making it a candidate for organic electronics or sensors. Such applications resonate with the growing market for smart materials and biodegradable polymers, frequently searched topics in AI-driven material discovery platforms.

Regulatory and safety profiles of 2-(cyclohexylamino)-5-nitrobenzoic acid adhere to standard laboratory handling protocols. While not classified as hazardous, its nitro group warrants precautions during storage to prevent degradation. This aligns with industry discussions on chemical stability and long-term storage solutions—a recurring theme in laboratory management forums.

In summary, 66380-72-1 represents a multifaceted compound bridging drug discovery, catalysis, and advanced materials. Its relevance to antibiotic development and sustainable chemistry positions it as a compound of enduring scientific value, mirroring today’s emphasis on innovation and environmental responsibility.